(18α,19α)-5α-Urs-20-en-3-one
(18α,19α)-5α-Urs-20-en-3-one
Brand Name:
Vulcanchem
CAS No.:
16054-73-2
VCID:
VC0096350
InChI:
InChI=1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h11,20-23,25H,9-10,12-18H2,1-8H3/t20-,21-,22+,23-,25-,27-,28+,29-,30-/m1/s1
SMILES:
CC1C2C3CCC4C5(CCC(=O)C(C5CCC4(C3(CCC2(CC=C1C)C)C)C)(C)C)C
Molecular Formula:
C30H48O
Molecular Weight:
424.713
(18α,19α)-5α-Urs-20-en-3-one
CAS No.: 16054-73-2
Natural Products
VCID: VC0096350
Molecular Formula: C30H48O
Molecular Weight: 424.713
| CAS No. | 16054-73-2 |
|---|---|
| Product Name | (18α,19α)-5α-Urs-20-en-3-one |
| Molecular Formula | C30H48O |
| Molecular Weight | 424.713 |
| IUPAC Name | (4aR,6aR,6aR,6bR,8aS,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,4a,5,6,6a,7,8,9,12,12a,13,14,14a-tetradecahydropicen-3-one |
| Standard InChI | InChI=1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h11,20-23,25H,9-10,12-18H2,1-8H3/t20-,21-,22+,23-,25-,27-,28+,29-,30-/m1/s1 |
| Standard InChIKey | CJRZLPSJKBMUPM-NGVMWHTRSA-N |
| SMILES | CC1C2C3CCC4C5(CCC(=O)C(C5CCC4(C3(CCC2(CC=C1C)C)C)C)(C)C)C |
| Last Modified | Aug 20 2021 |
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